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Compound of Interest

Compound Name:
4-(4-

Methoxyphenoxy)benzaldehyde

Cat. No.: B1588542 Get Quote

CAS Number: 78725-47-0

This technical guide provides a comprehensive overview of 4-(4-
Methoxyphenoxy)benzaldehyde, a key intermediate in the synthesis of various organic

compounds. The document is intended for researchers, scientists, and professionals in the field

of drug development and materials science. It details the compound's physicochemical

properties, spectroscopic data, a detailed synthesis protocol, and its application in the

development of biologically active molecules.

Physicochemical and Spectroscopic Data
4-(4-Methoxyphenoxy)benzaldehyde is a white to pale yellow solid, and its key properties are

summarized in the tables below.[1][2][3][4][5][6]

Table 1: Physicochemical Properties of 4-(4-Methoxyphenoxy)benzaldehyde
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Property Value Reference

CAS Number 78725-47-0 [3][4][5][6]

Molecular Formula C₁₄H₁₂O₃ [3][4][5]

Molecular Weight 228.24 g/mol [3][5][6]

Melting Point 58-62 °C [2][3][6]

Boiling Point 359.5 °C at 760 mmHg [1]

Density 1.166 g/cm³ [1]

Appearance White to pale yellow solid [1]

Solubility

Soluble in organic solvents

such as ethanol and

dichloromethane; limited

solubility in water.

Table 2: Spectroscopic Data of 4-(4-Methoxyphenoxy)benzaldehyde

Spectroscopy Data

¹H NMR (CDCl₃, 500 MHz)

δ 9.90 (s, 1H, -CHO), 7.82 (d, J=8.5 Hz, 2H, Ar-

H), 7.02 (d, J=8.5 Hz, 2H, Ar-H), 6.93 (d, J=9.0

Hz, 2H, Ar-H), 6.89 (d, J=9.0 Hz, 2H, Ar-H), 3.83

(s, 3H, -OCH₃)

¹³C NMR (CDCl₃, 126 MHz)
δ 190.9, 164.2, 157.0, 148.3, 132.1, 131.0,

122.0, 116.9, 115.3, 55.8

Infrared (KBr, cm⁻¹)

3005 (w, C-H arom.), 2965 (w, C-H aliph.), 2835

(w, C-H aliph.), 2745 (w, C-H ald.), 1680 (s,

C=O), 1595 (m, C=C arom.), 1575 (s, C=C

arom.), 1495 (s, C=C arom.), 1230 (s, C-O

asymm.), 1195 (s, C-O symm.)

Table 3: Crystallographic Data of 4-(4-Methoxyphenoxy)benzaldehyde
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Parameter Value

Crystal System Monoclinic

Space Group P2₁/c

a 12.1297(7) Å

b 7.6581(4) Å

c 12.3577(7) Å

β 103.769(6)°

Volume 1114.92(11) Å³

Z 4

Experimental Protocols
Synthesis of 4-(4-Methoxyphenoxy)benzaldehyde
A common and efficient method for the synthesis of 4-(4-Methoxyphenoxy)benzaldehyde is

through a nucleophilic aromatic substitution reaction. A detailed experimental protocol is

provided below.

Experimental Workflow for the Synthesis of 4-(4-Methoxyphenoxy)benzaldehyde
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Reactants

Reaction

Work-up & Purification

Final Product

4-Fluorobenzaldehyde

Combine reactants in DMSO

4-Methoxyphenol Potassium Carbonate Dimethyl Sulfoxide (DMSO)

Heat at 140°C for 45 min

Cool to room temperature

Dilute with water

Extract with ethyl acetate

Wash with brine

Dry over MgSO₄

Evaporate solvent

Recrystallize from n-heptane

4-(4-Methoxyphenoxy)benzaldehyde
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Reactants

Reaction Conditions
Product4-(4-Methoxyphenoxy)benzaldehyde

Acetophenone Derivative
Base (e.g., KOH)

Solvent (e.g., Ethanol) Chalcone Derivative

Claisen-Schmidt
Condensation
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Apoptotic Stimulus

Cellular Stress

Mitochondrial Pathway

Apoptosome Formation

Execution Phase

Chalcone Derivative

↑ Reactive Oxygen
Species (ROS)

Bax Activation Bcl-2 Inhibition

Mitochondrial Outer
Membrane Permeabilization

Cytochrome c Release

Apoptosome Assembly

Apaf-1 Pro-caspase-9

Caspase-3 Activation

Apoptosis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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